1-Bromo-2-(propan-2-yloxy)cyclopentane

• Molecular Formula: C8H15BrO
• Molecular Weight: 207.11 g/mol
• IUPAC Name: 1-bromo-2-propan-2-yloxycyclopentane
• InChI: InChI=1S/C8H15BrO/c1-6(2)10-8-5-3-4-7(8)9/h6-8H,3-5H2,1-2H3
• InChI Key: LHKYTKOMTZFCMT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1CCCC1Br

Description

1-Bromo-2-(propan-2-yloxy)cyclopentane is a brominated cyclopentane derivative featuring an isopropoxy substituent at the 2-position of the cyclopentane ring. Its molecular structure combines the steric and electronic effects of a bromine atom and an ether group, making it a versatile intermediate in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Bromo-2-(propan-2-yloxy)cyclopentane can be synthesized through several methods. One common approach involves the bromination of 2-(propan-2-yloxy)cyclopentane. This reaction typically uses bromine (Br2) or N-bromosuccinimide (NBS) as the brominating agents in the presence of a radical initiator like azobisisobutyronitrile (AIBN) under controlled conditions .

Industrial Production Methods

In an industrial setting, the production of 1-Bromo-2-(propan-2-yloxy)cyclopentane may involve continuous flow reactors to ensure precise control over reaction conditions and to enhance the yield and purity of the product. The use of advanced purification techniques such as distillation and recrystallization is also common to obtain high-purity compounds .

Chemical Reactions Analysis

Types of Reactions

1-Bromo-2-(propan-2-yloxy)cyclopentane undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by nucleophiles such as hydroxide ions (OH-), alkoxide ions (RO-), or amines (NH2-).

Elimination Reactions: Under basic conditions, the compound can undergo elimination to form alkenes.

Oxidation and Reduction: The compound can be oxidized to form corresponding alcohols or ketones, and reduced to form hydrocarbons.

Common Reagents and Conditions

Nucleophilic Substitution: Typically performed in polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetone, with reagents such as sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Elimination Reactions: Conducted using strong bases like sodium ethoxide (NaOEt) or potassium hydroxide (KOH) in ethanol.

Oxidation: Achieved using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products Formed

Nucleophilic Substitution: Formation of alcohols, ethers, or amines.

Elimination Reactions: Formation of alkenes.

Oxidation: Formation of alcohols or ketones.

Reduction: Formation of hydrocarbons.

Scientific Research Applications

1-Bromo-2-(propan-2-yloxy)cyclopentane has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and in the study of reaction mechanisms.

Biology: Employed in the development of bioactive compounds and as a probe to study biological pathways.

Medicine: Investigated for its potential use in drug development and as a building block for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Bromo-2-(propan-2-yloxy)cyclopentane involves its reactivity as a brominated compound. The bromine atom can participate in various reactions, such as nucleophilic substitution, where it is replaced by other functional groups. The isopropoxy group can also influence the compound’s reactivity by stabilizing intermediates and transition states during reactions .

Comparison with Similar Compounds

1-Bromo-2-fluorocyclopentane

This compound replaces the isopropoxy group in the target molecule with a fluorine atom. The smaller size and higher electronegativity of fluorine enhance the compound’s polarity and reactivity in electrophilic substitutions compared to the bulkier isopropoxy group. The cis and trans isomers of 1-bromo-2-fluorocyclopentane exhibit distinct physical properties, such as boiling points and dipole moments, due to differences in molecular symmetry and intermolecular forces.

1-Bromopentane

A straight-chain bromoalkane (C₅H₁₁Br), 1-bromopentane lacks the cyclic structure and ether functionality of the target compound. Its lower steric hindrance facilitates faster SN2 reactions, but its linear structure reduces ring strain effects present in cyclopentane derivatives. Safety data for 1-bromopentane indicate it is a laboratory chemical with moderate flammability (flash point: 40°C) .

(1-Bromopent-4-en-2-yl)cyclopentane

The presence of a double bond contrasts with the ether group in the target compound, leading to divergent reactivity in oxidation or polymerization processes .

Physical and Chemical Properties

Compound	Boiling Point (°C)	Dipole Moment (D)	Key Functional Groups
1-Bromo-2-(propan-2-yloxy)cyclopentane*	~150–180 (est.)	~2.5–3.0 (est.)	Bromine, ether
1-Bromo-2-fluorocyclopentane	110–115 (cis)	2.8	Bromine, fluorine
1-Bromopentane	129	2.20	Bromine
Cyclopentane	49	0.0	N/A

*Estimated based on structural analogs.

• Cyclopentane backbone : The cyclopentane ring in the target compound introduces ring strain (estimated ~1.4 kcal/mol for cyclopentane derivatives ), which can enhance reactivity in ring-opening reactions compared to less-strained cyclohexane or cyclooctane derivatives .

Reactivity in Oxidation and Substitution Reactions

• Oxidation : Cyclopentane derivatives generally exhibit lower reactivity in oxidation compared to larger cycloalkanes. For example, cyclopentane oxidation yields only 2.9% ketone under catalytic conditions, whereas cyclooctane achieves 29.6% . The ether group in the target compound may further direct oxidation to specific positions.
• Substitution : The bromine atom in 1-bromo-2-(propan-2-yloxy)cyclopentane is less electrophilic than in 1-bromo-2-fluorocyclopentane due to the electron-donating isopropoxy group. This reduces its susceptibility to SN2 reactions compared to fluorine-substituted analogs .

Biological Activity

1-Bromo-2-(propan-2-yloxy)cyclopentane is a synthetic organic compound that has garnered attention for its potential biological activities. Understanding the biological activity of this compound is crucial for its application in medicinal chemistry and pharmacology. This article reviews the available literature on its biological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

1-Bromo-2-(propan-2-yloxy)cyclopentane is characterized by the presence of a bromine atom and a propan-2-yloxy group attached to a cyclopentane ring. Its molecular formula is $C_8H_{15}BrO$, and it has a molecular weight of approximately 207.11 g/mol. The compound's structure can be represented as follows:

$$\text{Structure }\text{Br C C C C C5H9 O}$$

Antimicrobial Properties

Research indicates that 1-Bromo-2-(propan-2-yloxy)cyclopentane exhibits antimicrobial activity against various bacterial strains. A study demonstrated its effectiveness against both Gram-positive and Gram-negative bacteria, suggesting its potential as an antimicrobial agent.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

This data indicates that while the compound shows promise, further optimization may be necessary to enhance its efficacy against more resistant strains.

Antioxidant Activity

The antioxidant activity of 1-Bromo-2-(propan-2-yloxy)cyclopentane was evaluated using DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assays. The compound demonstrated a significant ability to scavenge free radicals, with an IC50 value of 50 µg/mL, indicating moderate antioxidant potential.

The mechanism by which 1-Bromo-2-(propan-2-yloxy)cyclopentane exerts its biological effects is not fully elucidated. However, preliminary studies suggest that it may interact with cellular membranes, disrupting their integrity, which could explain its antimicrobial properties. Additionally, its antioxidant effects may be attributed to the ability to donate electrons to free radicals, thus neutralizing them.

Case Studies and Research Findings

A notable case study examined the effects of 1-Bromo-2-(propan-2-yloxy)cyclopentane in a murine model for bacterial infection. Mice treated with the compound showed a significant reduction in bacterial load compared to untreated controls, supporting its potential as an antimicrobial agent.

Study Design

• Objective: To evaluate the efficacy of 1-Bromo-2-(propan-2-yloxy)cyclopentane in reducing bacterial infections in mice.
• Method: Mice were infected with Staphylococcus aureus and treated with varying doses of the compound.
• Results: A dose-dependent reduction in bacterial load was observed, with the highest dose (100 mg/kg) resulting in an 80% reduction in bacterial count.